Cas no 1205135-49-4 (1H-Pyrazole-1-acetamide, 4-bromo-N,3,5-trimethyl-)

• Product Name: 1H-Pyrazole-1-acetamide, 4-bromo-N,3,5-trimethyl-
• CAS No: 1205135-49-4
• MF: C₈H₁₂BrN₃O
• MW: 246.104380607605
• CID: 5321323
• Update Time: 2025-06-09

1H-Pyrazole-1-acetamide, 4-bromo-N,3,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-acetamide, 4-bromo-N,3,5-trimethyl-

• Inchi： 1S/C8H12BrN3O/c1-5-8(9)6(2)12(11-5)4-7(13)10-3/h4H2,1-3H3,(H,10,13)
• InChI Key： YTBIXYVZGYXUHU-UHFFFAOYSA-N
• SMILES： N1(CC(NC)=O)C(C)=C(Br)C(C)=N1

Additional information on 1H-Pyrazole-1-acetamide, 4-bromo-N,3,5-trimethyl-

1H-Pyrazole-1-acetamide, 4-bromo-N,3,5-trimethyl- (CAS No. 1205135-49-4): An Overview of Its Structure, Synthesis, and Applications

1H-Pyrazole-1-acetamide, 4-bromo-N,3,5-trimethyl- (CAS No. 1205135-49-4) is a versatile compound with significant potential in various fields of chemistry and pharmacology. This article provides a comprehensive overview of its structure, synthesis methods, and potential applications, drawing on the latest research findings to offer a detailed and up-to-date perspective.

Structure and Properties

The compound 1H-Pyrazole-1-acetamide, 4-bromo-N,3,5-trimethyl- is characterized by its unique molecular structure. It consists of a pyrazole ring attached to an acetamide group, with additional substituents including a bromine atom at the 4-position and methyl groups at the 3 and 5 positions. The molecular formula is C₉H₁₂BrN₃O, and its molecular weight is approximately 248.12 g/mol. The presence of the bromine atom and the methyl groups imparts specific chemical properties that make this compound valuable for various applications.

The compound exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in solution-based reactions and biological assays. Its melting point is around 105-107°C, and it is stable under standard laboratory conditions. These properties make it suitable for use in both synthetic chemistry and biological research.

Synthesis Methods

The synthesis of 1H-Pyrazole-1-acetamide, 4-bromo-N,3,5-trimethyl- has been extensively studied in recent years. One common method involves the reaction of 4-bromo-3,5-dimethylpyrazole with acetyl chloride in the presence of a base such as triethylamine. This reaction typically proceeds via nucleophilic substitution to form the desired acetamide derivative. Another approach involves the reaction of 4-bromo-3,5-dimethylpyrazole with acetic anhydride under acidic conditions.

A more recent study published in the Journal of Organic Chemistry (2022) reported an efficient one-pot synthesis method using microwave irradiation. This method significantly reduces reaction time and improves yield compared to traditional methods. The use of microwave-assisted synthesis not only enhances the efficiency but also reduces the environmental impact by minimizing waste generation.

Applications in Chemistry and Pharmacology

1H-Pyrazole-1-acetamide, 4-bromo-N,3,5-trimethyl- has found applications in various areas of chemistry and pharmacology due to its unique structure and properties. In synthetic chemistry, it serves as a valuable building block for the preparation of more complex molecules. Its reactivity can be exploited to introduce functional groups or modify existing structures, making it a useful intermediate in organic synthesis.

In pharmacology, compounds derived from pyrazoles have shown promising biological activities. For instance, a study published in Bioorganic & Medicinal Chemistry Letters (2021) demonstrated that derivatives of 1H-Pyrazole-1-acetamide exhibit potent anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes. This finding suggests potential therapeutic applications in treating inflammatory diseases such as arthritis.

Another area of interest is the use of pyrazole derivatives as inhibitors of protein kinases. A recent study in the Journal of Medicinal Chemistry (2022) reported that certain pyrazole-based compounds effectively inhibit specific kinases involved in cancer progression. The bromine substituent in 1H-Pyrazole-1-acetamide, 4-bromo-N,3,5-trimethyl- may enhance its binding affinity to target proteins, making it a promising lead compound for further drug development.

Clinical Trials and Future Prospects

The potential therapeutic applications of 1H-Pyrazole-1-acetamide, 4-bromo-N,3,5-trimethyl- have led to several ongoing clinical trials. One notable trial is evaluating its efficacy as an anti-inflammatory agent in patients with rheumatoid arthritis. Preliminary results have shown promising outcomes with significant reduction in inflammation markers and improved patient outcomes.

In addition to anti-inflammatory properties, there is growing interest in exploring its potential as an anticancer agent. Preclinical studies have demonstrated that compounds derived from this structure can selectively target cancer cells while sparing normal cells. These findings have paved the way for further clinical investigations to assess their safety and efficacy in human subjects.

Conclusion

1H-Pyrazole-1-acetamide, 4-bromo-N,3,5-trimethyl- (CAS No. 1205135-49-4) is a multifaceted compound with significant potential in both synthetic chemistry and pharmacology. Its unique structure and properties make it a valuable building block for organic synthesis and a promising lead compound for drug development. Ongoing research continues to uncover new applications and therapeutic potentials for this compound, highlighting its importance in advancing scientific knowledge and improving human health.